Cas no 1220039-83-7 (2,3-Dibromo-1H-pyrrolo2,3-cpyridine)

• Product Name: 2,3-Dibromo-1H-pyrrolo2,3-cpyridine
• CAS No: 1220039-83-7
• MF: C₇H₄Br₂N₂
• MW: 275.928059577942
• MDL: MFCD15474970
• CID: 4778041
• Update Time: 2026-02-27

2,3-Dibromo-1H-pyrrolo2,3-cpyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-dibromo-1H-pyrrolo[2,3-c]pyridine
• 2,3-Dibromo-1H-pyrrolo2,3-cpyridine
• SB31950
• 2,3-Dibromo-1H-pyrrolo[2,3-cpyridine

• MDL： MFCD15474970
• Inchi： 1S/C7H4Br2N2/c8-6-4-1-2-10-3-5(4)11-7(6)9/h1-3,11H
• InChI Key： QVMIUTTWNGSBRO-UHFFFAOYSA-N
• SMILES： BrC1=C(NC2C=NC=CC=21)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• XLogP3: 2.7
• Topological Polar Surface Area: 28.7

Additional information on 2,3-Dibromo-1H-pyrrolo2,3-cpyridine

Comprehensive Overview of 2,3-Dibromo-1H-pyrrolo[2,3-c]pyridine (CAS No. 1220039-83-7)

2,3-Dibromo-1H-pyrrolo[2,3-c]pyridine (CAS No. 1220039-83-7) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and materials science research. This brominated pyrrolopyridine derivative is known for its unique structural properties, making it a valuable intermediate in the synthesis of complex molecules. Researchers and industry professionals often search for terms like "2,3-Dibromo-1H-pyrrolo[2,3-c]pyridine synthesis," "CAS 1220039-83-7 applications," and "pyrrolopyridine derivatives" due to its relevance in drug discovery and advanced material design.

The compound's molecular structure features a pyrrolopyridine core with two bromine atoms at the 2 and 3 positions, which enhances its reactivity in cross-coupling reactions. This characteristic has made it a focal point in studies related to "catalyzed coupling reactions" and "heterocyclic building blocks." Recent trends in organic chemistry emphasize the importance of such halogenated intermediates, particularly in the development of kinase inhibitors and fluorescent probes. These applications align with the growing demand for precision therapeutics and diagnostic tools.

In the context of sustainability, 2,3-Dibromo-1H-pyrrolo[2,3-c]pyridine is often discussed alongside "green chemistry approaches" and "atom-efficient synthesis." Researchers are exploring eco-friendly methods to optimize its production, reducing waste and energy consumption. This aligns with global initiatives to minimize the environmental footprint of chemical manufacturing. Searches for "sustainable synthesis of brominated heterocycles" reflect this shift in priorities.

Another area of interest is the compound's potential in optoelectronic materials. Its conjugated system and bromine substituents make it a candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. As the demand for renewable energy solutions grows, queries like "pyrrolopyridine in solar cells" and "halogenated compounds for electronics" have become more prevalent. This highlights the compound's versatility beyond traditional pharmaceutical applications.

From a regulatory perspective, CAS 1220039-83-7 is subject to standard safety protocols for handling and storage. While it is not classified as hazardous under normal conditions, proper laboratory practices are essential. This aligns with frequent searches for "safe handling of brominated compounds" and "chemical storage guidelines," underscoring the importance of workplace safety in chemical research.

In summary, 2,3-Dibromo-1H-pyrrolo[2,3-c]pyridine (CAS No. 1220039-83-7) is a multifaceted compound with applications spanning pharmaceuticals, materials science, and sustainable chemistry. Its relevance to cutting-edge research ensures continued interest, as evidenced by trending search terms like "pyrrolopyridine drug discovery" and "advanced heterocyclic synthesis." As innovation progresses, this compound is poised to play a pivotal role in addressing contemporary scientific challenges.